Cas no 860217-45-4 (N-(piperidin-2-yl)methylacetamide hydrochloride)

• Product Name: N-(piperidin-2-yl)methylacetamide hydrochloride
• CAS No: 860217-45-4
• CID: 4661030
• PubChem ID: 126805465
• Update Time: 2025-08-05

N-(piperidin-2-yl)methylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(piperidin-2-yl)methyl]acetamide hydrochloride
• N-(piperidin-2-yl)methylacetamide hydrochloride

Additional information on N-(piperidin-2-yl)methylacetamide hydrochloride

Introduction to N-(piperidin-2-yl)methylacetamide hydrochloride (CAS No. 860217-45-4)

N-(piperidin-2-yl)methylacetamide hydrochloride, a compound with the chemical identifier CAS No. 860217-45-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of amides, characterized by its structural motif of a carbonyl group connected to an amine. The presence of a piperidine ring in its structure imparts unique physicochemical properties, making it a valuable candidate for various biochemical and pharmacological applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its use in drug formulation and delivery systems. This solubility profile makes it particularly suitable for intravenous and oral administration, where bioavailability is a key consideration. The piperidine moiety, known for its ability to interact with biological targets, contributes to the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine rings due to their favorable pharmacokinetic properties. Piperidine derivatives have been extensively studied for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The specific substitution pattern in N-(piperidin-2-yl)methylacetamide hydrochloride positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring is known to exhibit strong binding affinity to certain neurotransmitter receptors, which has led to its incorporation into several drugs currently used for conditions such as depression, anxiety, and cognitive impairment. N-(piperidin-2-yl)methylacetamide hydrochloride has shown promise in preclinical studies as a potential modulator of these receptors, suggesting its utility as a lead compound for the development of new therapeutic agents.

The synthesis of N-(piperidin-2-yl)methylacetamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the piperidine ring typically involves nucleophilic substitution or condensation reactions, while the hydrochloride salt formation is achieved through treatment with hydrochloric acid or other acidifying agents. These synthetic pathways highlight the compound's complexity and the expertise required to produce it in high purity and yield.

Recent advancements in computational chemistry have enabled more efficient and accurate predictions of the biological activity of molecules like N-(piperidin-2-yl)methylacetamide hydrochloride. Molecular docking studies have been particularly useful in identifying potential binding interactions with target proteins, providing insights into how this compound might function within biological systems. These computational approaches complement traditional experimental methods, allowing researchers to rapidly screen large libraries of compounds for their therapeutic potential.

The pharmacological profile of N-(piperidin-2-yl)methylacetamide hydrochloride has been further explored through animal models and cell-based assays. These studies have revealed interesting interactions with various enzymes and receptors, suggesting multiple mechanisms of action. For instance, preliminary data indicate that this compound may inhibit certain enzymes involved in inflammation and pain signaling, making it a candidate for treating chronic inflammatory conditions.

From a regulatory perspective, the development and commercialization of new pharmaceutical compounds require rigorous testing to ensure safety and efficacy. N-(piperidin-2-yl)methylacetamide hydrochloride must undergo extensive preclinical and clinical trials before it can be approved for human use. These trials are designed to evaluate its pharmacokinetic properties, identify potential side effects, and determine optimal dosing regimens.

The impact of this compound extends beyond its direct therapeutic applications. It serves as a valuable building block for more complex molecules, enabling chemists to design novel drugs with tailored properties. The versatility of piperidine-containing compounds has made them indispensable tools in medicinal chemistry, driving innovation across multiple therapeutic areas.

In conclusion, N-(piperidin-2-yl)methylacetamide hydrochloride (CAS No. 860217-45-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.